Cas no 1214842-25-7 (2-[1-(4-Fluorophenyl)-2,5-dioxoimidazolidin-4-yl]acetic acid)

• Product Name: 2-[1-(4-Fluorophenyl)-2,5-dioxoimidazolidin-4-yl]acetic acid
• CAS No: 1214842-25-7
• MF: C₁₁H₉FN₂O₄
• MW: 252.198566198349
• CID: 5231206
• Update Time: 2025-07-27

2-[1-(4-Fluorophenyl)-2,5-dioxoimidazolidin-4-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[1-(4-fluorophenyl)-2,5-dioxoimidazolidin-4-yl]acetic acid
• Z431531266
• 2-[1-(4-fluorophenyl)-2,5-dioxoimidazolidin-4-yl]aceticacid
• 4-Imidazolidineacetic acid, 1-(4-fluorophenyl)-2,5-dioxo-
• 2-[1-(4-Fluorophenyl)-2,5-dioxoimidazolidin-4-yl]acetic acid

• Inchi： 1S/C11H9FN2O4/c12-6-1-3-7(4-2-6)14-10(17)8(5-9(15)16)13-11(14)18/h1-4,8H,5H2,(H,13,18)(H,15,16)
• InChI Key： GTGJKPVEGYMXKS-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1C(NC(CC(=O)O)C1=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 379
• XLogP3: 0.3
• Topological Polar Surface Area: 86.7

Additional information on 2-[1-(4-Fluorophenyl)-2,5-dioxoimidazolidin-4-yl]acetic acid

Introduction to 2-[1-(4-Fluorophenyl)-2,5-dioxoimidazolidin-4-yl]acetic Acid (CAS No. 1214842-25-7)

2-[1-(4-Fluorophenyl-2,5-dioxoimidazolidin-4-yl]acetic acid is a significant compound in the field of pharmaceutical chemistry, renowned for its versatile applications in drug discovery and development. This compound, identified by its CAS number CAS No. 1214842-25-7, has garnered considerable attention due to its unique structural properties and potential therapeutic benefits. The presence of a fluorophenyl group and an dioxoimidazolidin-4-yl moiety imparts distinct chemical and pharmacological characteristics, making it a valuable scaffold for designing novel bioactive molecules.

The compound's molecular structure is characterized by a fused heterocyclic system, which contributes to its stability and reactivity. The 4-fluorophenyl substituent is particularly noteworthy, as fluorine atoms are frequently incorporated into pharmaceutical agents to enhance metabolic stability, binding affinity, and overall efficacy. This feature aligns with the growing trend in medicinal chemistry to leverage fluorinated compounds for their improved pharmacokinetic profiles.

In recent years, 2-[1-(4-Fluorophenyl-2,5-dioxoimidazolidin-4-yl]acetic acid has been extensively studied for its potential in modulating various biological pathways. Research has highlighted its role as a precursor in the synthesis of inhibitors targeting enzymes involved in inflammatory and metabolic disorders. The dioxoimidazolidin-4-yl moiety, in particular, has been shown to exhibit inhibitory activity against certain proteases, which are critical in regulating cellular processes such as apoptosis and angiogenesis.

One of the most compelling aspects of this compound is its utility in the development of kinase inhibitors. Kinases are enzymes that play a pivotal role in signal transduction pathways, making them attractive targets for therapeutic intervention. The structural framework of 2-[1-(4-Fluorophenyl-2,5-dioxoimidazolidin-4-yl]acetic acid provides a suitable platform for designing molecules that can selectively inhibit aberrant kinase activity associated with diseases such as cancer and autoimmune disorders. Preliminary studies have demonstrated promising results in cell-based assays, where derivatives of this compound have exhibited significant inhibitory effects on various kinases without compromising off-target selectivity.

The synthesis of 2-[1-(4-Fluorophenyl-2,5-dioxoimidazolidin-4-yl]acetic acid involves multi-step organic reactions that showcase the ingenuity of synthetic chemists. The process typically begins with the preparation of the dioxoimidazolidin-4-yl core through cyclization reactions involving appropriate precursors. Subsequent functionalization with the 4-fluorophenyl group is achieved through nucleophilic aromatic substitution or other coupling strategies. These synthetic routes highlight the compound's accessibility while maintaining high purity standards essential for pharmaceutical applications.

The pharmacological profile of 2-[1-(4-Fluorophenyl-2,5-dioxoimidazolidin-4-yl]acetic acid has been further explored through computational modeling and experimental validation. Molecular docking studies have revealed that this compound can interact with target proteins through multiple binding sites, enhancing its binding affinity and therapeutic potential. Additionally, in vitro studies have shown that it can modulate downstream signaling pathways associated with disease progression, suggesting its potential as a lead compound for further optimization.

In conclusion, 2-[1-(4-Fluorophenyl-2,5-dioxoimidazolidin-4-yl]acetic acid represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its incorporation into drug discovery pipelines holds great promise for the development of novel therapeutics targeting various diseases. As research continues to uncover new applications and optimize synthetic methodologies, this compound is poised to play a pivotal role in shaping the future of medicinal chemistry.